Cas no 1330583-64-6 (ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate)

• Product Name: ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate
• CAS No: 1330583-64-6
• MF: C₁₁H₉ClN₂O₃
• MW: 252.65376162529
• MDL: MFCD19982793
• CID: 4588623
• Update Time: 2025-06-25

ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate
• ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate

• MDL： MFCD19982793
• Inchi： 1S/C11H9ClN2O3/c1-2-17-11(16)8-4-6-3-7(12)5-13-9(6)14-10(8)15/h3-5H,2H2,1H3,(H,13,14,15)
• InChI Key： QKKHFLOAHTUJBV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CN=2)C=C(C(OCC)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate

Introduction to Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate (CAS No. 1330583-64-6)

Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate (CAS No. 1330583-64-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the naphthyridine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate consists of a fused bicyclic system comprising a pyridine and a pyrimidine ring, with functional groups strategically positioned to enhance its pharmacological properties. The presence of a chloro substituent at the 6-position and a hydroxyl group at the 2-position contributes to its reactivity and interaction with biological targets. Additionally, the ester functionality at the 3-position of the naphthyridine core provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthyridine derivatives due to their ability to modulate various cellular pathways. Specifically, Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate has been investigated for its potential role in inhibiting kinases and other enzymes involved in cancer progression. Preliminary studies have demonstrated that this compound can interfere with key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignant tumors.

One of the most compelling aspects of Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate is its ability to serve as a scaffold for structure-based drug design. The rigid bicyclic system allows for precise alignment with target proteins, while the functional groups provide opportunities for hydrogen bonding and hydrophobic interactions. This has led to several high-throughput screening campaigns aimed at identifying novel analogs with improved potency and selectivity.

The synthesis of Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of naphthyridine cores. Key steps include cyclization reactions to form the fused ring system, followed by functional group modifications such as chlorination and esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic research and industrial applications.

Recent advances in computational chemistry have further enhanced our understanding of the interactions between Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate and its biological targets. Molecular docking studies have revealed that this compound can bind to active sites of kinases with high affinity, suggesting its potential as an inhibitor. Additionally, quantum mechanical calculations have provided insights into the electronic properties that govern its reactivity and binding interactions.

The pharmacokinetic profile of Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate is another area of active investigation. Studies have shown that this compound exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. Furthermore, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses, although further research is needed to fully characterize its safety profile.

In conclusion, Ethyl 6-chloro-2-hydroxy-1,8-naphthyridine-3-carboxylate represents a promising candidate for further development in drug discovery. Its unique structural features and demonstrated biological activity make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.